Cas no 455330-42-4 (Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI))
455330-42-4 structure
Product Name:Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI)
CAS No:455330-42-4
MF:C11H17NO3
MW:211.257583379745
CID:327889
PubChem ID:11171844
Update Time:2025-04-19
Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI)
- QGAMBGGFAOFTCM-QMMMGPOBSA-N
- (R)-tert-Butyl(4-oxocyclohex-2-en-1-yl)carbamate
- (R)-tert-Butyl (4-oxocyclohex-2-en-1-yl)carbamate
- 455330-42-4
- SCHEMBL6917362
- TERT-BUTYL N-[(1R)-4-OXOCYCLOHEX-2-EN-1-YL]CARBAMATE
- tert-butyl [(1R)-4-oxocyclohex-2-en-1-yl]carbamate
- G61088
-
- Inchi: 1S/C11H17NO3/c1-11(2,3)15-10(14)12-8-4-6-9(13)7-5-8/h4,6,8H,5,7H2,1-3H3,(H,12,14)/t8-/m0/s1
- InChI Key: QGAMBGGFAOFTCM-QMMMGPOBSA-N
- SMILES: O(C(N[C@H]1C=CC(CC1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 211.12084340g/mol
- Monoisotopic Mass: 211.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.4Ų
Carbamic acid,[(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI) Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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